Cas no 1228095-06-4 (Methyl 2-benzyloxy-4-bromobenzoate)

• Product Name: Methyl 2-benzyloxy-4-bromobenzoate
• CAS No: 1228095-06-4
• MF: C₁₅H₁₃BrO₃
• MW: 321.165923833847
• MDL: MFCD18311879
• CID: 1037893
• PubChem ID: 53217073
• Update Time: 2025-04-20

Methyl 2-benzyloxy-4-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(benzyloxy)-4-bromobenzoate
• METHYL 2-BENZYLOXY-4-BROMOBENZOATE
• Methyl2-(benzyloxy)-4-bromobenzoate
• MFCD18311879
• AMY36357
• CS-0442880
• AKOS015839422
• BS-19519
• DB-114645
• 1228095-06-4
• DTXSID20682180
• Benzoic acid, 4-bromo-2-(phenylmethoxy)-, methyl ester
• methyl 4-bromo-2-phenylmethoxybenzoate
• SCHEMBL14891403
• Methyl 2-benzyloxy-4-bromobenzoate

• MDL： MFCD18311879
• Inchi： 1S/C15H13BrO3/c1-18-15(17)13-8-7-12(16)9-14(13)19-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key： SNTOIDUPMITSEP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC)=C(C=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 320.00500
• Monoisotopic Mass: 320.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.81470